3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine

• CAS No.: 149978-64-3
• Molecular Formula: C7H10ClN3
• Molecular Weight: 171.63 g/mol
• IUPAC Name: 3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine
• InChI: InChI=1S/C7H10ClN3/c8-6-5-3-1-2-4-11(5)10-7(6)9/h1-4H2,(H2,9,10)
• InChI Key: WIQXDVAOFYSVTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C(=N2)N)Cl)C1

Description

3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5 g (37 mmol) sulfuryl chloride was added dropwise to 5.08 g (37 mmol) 2-amino-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine, dissolved in 30 ml methylene chloride, with ice-cooling. The mixture was stirred for 1 hour, then added to saturated aqueous sodium hydrogen carbonate and extracted with ethyl acetate. The organic phase was washed with saturated aqueous sodium chloride, dried over sodium sulfate and concentrated. Purification was carried out by silica gel column chromatography to ethyl acetate/hexane).